tert-butyl (3R)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3R)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate (TBEPC) is a synthetic compound that has been used in a variety of scientific research applications. This compound is a derivative of pyrrolidine and contains an ethylsulfamoyl group. The compound is highly soluble in a variety of solvents, making it a useful tool for scientists in a wide range of fields.
Mechanism of Action
TBEPC acts as an inhibitor of enzymes and proteins. It binds to the active site of the enzyme or protein, blocking its activity. This inhibition can be used to study the structure and function of the enzyme or protein, as well as to develop new drugs.
Biochemical and Physiological Effects
TBEPC has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes and proteins, as well as to modulate the activity of receptors. It has also been found to have antioxidant, anti-inflammatory, and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
TBEPC has several advantages for use in laboratory experiments. It is highly soluble in a variety of solvents, making it easy to work with. It is also relatively stable, making it suitable for long-term storage. However, it is also relatively expensive, making it less suitable for large-scale experiments.
Future Directions
The potential of TBEPC as a research tool is still being explored. It has been used in the development of new drugs and the study of enzyme and protein structure and function. It could also be used in the study of diseases, such as cancer and Alzheimer’s, as well as in the development of new therapeutic strategies. It could also be used to study the effects of environmental toxins on human health. Furthermore, it could be used to study the effects of aging on the body, as well as to develop new treatments for age-related diseases.
Synthesis Methods
TBEPC can be synthesized by the reaction of ethylsulfamoyl chloride with 1-methyl-2-pyrrolidinone in the presence of a base such as potassium carbonate. The resulting compound is then purified and isolated by recrystallization.
Scientific Research Applications
TBEPC has been used in a variety of scientific research applications, such as the study of protein-protein interactions, enzyme inhibition, and the study of receptor-ligand interactions. It has also been used in the study of the structure and function of enzymes and proteins, as well as in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3R)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl (3R)-3-hydroxypyrrolidine-1-carboxylate with ethylsulfamoyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl (3R)-3-hydroxypyrrolidine-1-carboxylate", "ethylsulfamoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl (3R)-3-hydroxypyrrolidine-1-carboxylate to a reaction flask", "Add ethylsulfamoyl chloride to the reaction flask", "Add base to the reaction flask", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the product under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
2567489-01-2 |
Product Name |
tert-butyl (3R)-3-(ethylsulfamoyl)pyrrolidine-1-carboxylate |
Molecular Formula |
C11H22N2O4S |
Molecular Weight |
278.4 |
Purity |
95 |
Origin of Product |
United States |
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